![molecular formula C14H18O3 B1325840 5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid CAS No. 951894-30-7](/img/structure/B1325840.png)
5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid
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Description
5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid, also known as DMVOA, is a chemical compound that has been studied extensively in scientific research due to its potential therapeutic applications. This compound is a derivative of valproic acid and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
1. Metabolic Signaling and Energy Expenditure
5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid plays a role in the metabolic signaling axis of brown and beige adipose tissue. It is involved in systemic energy expenditure, showing potential implications for obesity and diabetes treatments. This compound has been linked to the induction of a brown adipocyte-specific phenotype in white adipocytes and mitochondrial oxidative energy metabolism in skeletal myocytes, both in vitro and in vivo (Whitehead et al., 2021).
2. Structural Chemistry
The compound's crystal structure has been studied to understand its chemical behavior better. One study focused on its reaction with other compounds, highlighting its potential in forming structurally unique derivatives, which could be valuable in various chemical applications (Gelli et al., 1994).
3. Nonlinear Optical Properties
Research has been conducted on the nonlinear optical properties of derivatives of 5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid. These properties are essential for applications in photonic devices and materials science (Murthy et al., 2013).
4. Photorelease of Carboxylic Acids
Another significant application of derivatives of this compound is in the photorelease of carboxylic acids. This has implications for organic synthesis and biochemistry, where it can be used as a photoremovable protecting group (Klan et al., 2000).
5. Luminescence Sensing
Some derivatives of 5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid have been explored for their luminescence sensing capabilities. This could be useful in developing new sensors for various chemicals (Shi et al., 2015).
properties
IUPAC Name |
5-(2,6-dimethylphenyl)-3-methyl-5-oxopentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-9(8-13(16)17)7-12(15)14-10(2)5-4-6-11(14)3/h4-6,9H,7-8H2,1-3H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXNVEMDRLFYSHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C(=O)CC(C)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,6-Dimethylphenyl)-3-methyl-5-oxovaleric acid |
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